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Compound of Interest

Compound Name: 2-Methylhexanal

Cat. No.: B3058890

An In-depth Technical Guide to the Safety and Handling of 2-Methylhexanal
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylhexanal,
intended for use by professionals in research and development settings. The following sections
detail the compound's properties, associated hazards, and recommended safety protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Methylhexanal is presented in
Table 1. This data is essential for understanding its behavior and potential hazards in a
laboratory setting.

Table 1: Physical and Chemical Properties of 2-Methylhexanal
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Property

Value

Molecular Formula

C7H14O[1][2][3]

Molecular Weight 114.19 g/mol [1][4]

CAS Number 925-54-2[1][2][3]

Appearance Colorless clear liquid (est.)[5]

Boiling Point 141.2 °C at 760 mmHg[2][6]

Flash Point 32.22 °C to 32.6 °C[2][5][6]

Density 0.801 to 0.807 g/cm3 at 25 °C[2][5][6]

Vapor Pressure

5.92 mmHg at 25°C[2]

Refractive Index

1.411 to 1.417 at 20 °C[2][5]

Solubility

Insoluble in water.[7]

Hazard Identification and Classification

2-Methylhexanal is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Flammable liquids: Category 3[8] or Category 2[1]

Skin corrosion/irritation: Category 2[1]

Serious eye damage/eye irritation: Category 2[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3[1]
Hazard Statements:

e H225: Highly flammable liquid and vapor.[1]

e H226: Flammable liquid and vapor.[8]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Experimental Protocols for Hazard Assessment

The hazard classifications of 2-Methylhexanal are determined through standardized
experimental protocols, primarily those established by the Organisation for Economic Co-
operation and Development (OECD). These guidelines provide a framework for assessing the
safety of chemicals.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

e Principle: A single dose of the test substance is applied to the skin of an experimental
animal, typically an albino rabbit.[9][10] Untreated skin areas serve as a control.[9][10] The
degree of irritation is scored at specified intervals to assess the severity and reversibility of
the effects.[9]

e Methodology:
o Asmall area of skin (approximately 6 cm?) is shaved on the test animal.[9]

o 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the prepared
area under a gauze patch.[9]

o The patch is typically left in place for 4 hours.[9]

o After removal of the patch, the skin is observed for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.[11] If effects persist, observations may continue for
up to 14 days.[9]

o A sequential testing strategy is often employed, starting with a single animal, to minimize
animal usage.[11][12]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.benchchem.com/product/b3058890?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This guideline assesses the potential of a substance to cause eye irritation or damage.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal (albino rabbit), with the other eye serving as a control.[7][8] The degree of eye
irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific
intervals.[7][8]

o Methodology:
o The test is typically initiated with a single animal.[3]
o Asingle dose of the test substance is instilled into the conjunctival sac of one eye.[13]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

o The use of topical anesthetics and systemic analgesics is recommended to minimize
animal pain and distress.[8]

o If a corrosive or severe irritant effect is observed, no further testing is performed.[8] If the
initial test shows irritation, the response is confirmed in up to two additional animals,
preferably in a sequential manner.[7][8]

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)

This method is used to determine the acute oral toxicity of a substance.

e Principle: This procedure avoids using lethality as the primary endpoint and instead relies on
the observation of clear signs of toxicity at one of a series of fixed dose levels.[1][14]

» Methodology:

o Groups of animals of a single sex (typically female rats) are dosed in a stepwise manner
using fixed doses of 5, 50, 300, and 2000 mg/kg (or exceptionally 5000 mg/kg).[1][3]

o The test begins with a sighting study to determine the appropriate starting dose.[3][14]

o Asingle dose is administered by gavage.[1] Animals are fasted before dosing.[1]
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o Animals are observed for signs of toxicity and mortality for at least 14 days.[14]

o Based on the outcome at one dose level, the decision is made to dose the next group at a
higher or lower fixed dose.[1]

Signaling Pathways of Aldehyde Toxicity

While specific signaling pathways for 2-Methylhexanal toxicity have not been extensively
studied, the general mechanisms of aldehyde toxicity are understood to involve their
electrophilic nature.

Aldehydes are reactive molecules that can form adducts with biological nucleophiles such as

the primary nitrogen groups on lysine residues and the thiolate groups on cysteine residues in
proteins.[15][16] This can lead to protein carbonylation, which may trigger signaling pathways
or, at higher concentrations, lead to cell death.[17]

Cells possess protective mechanisms against aldehyde toxicity, such as the action of aldehyde
dehydrogenases (ALDHSs), which oxidize aldehydes to less reactive carboxylic acids.[17]
Furthermore, exposure to aldehydes can activate cytoprotective signaling pathways, such as
the Nrf2/Keapl pathway, which upregulates the expression of antioxidant and detoxification
enzymes.[15][16]

It is important to note that this is a generalized pathway for aldehydes, and the specific
interactions of 2-Methylhexanal within biological systems may vary.
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General Aldehyde Toxicity Pathway
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Caption: General signaling pathway of aldehyde-induced toxicity.

Safe Handling and Storage

To minimize exposure and ensure safety, the following handling and storage procedures should
be strictly followed:
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o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[11][18]

 Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[11]
Use spark-proof tools and explosion-proof equipment.[7]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles.[7]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: Wear a lab coat and closed-toe shoes.

e Hygiene: Wash hands thoroughly after handling.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[9]
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Hierarchy of Controls for 2-Methylhexanal
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Caption: Hierarchy of controls for safe handling of 2-Methylhexanal.

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[7]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[7] Get medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Get medical attention immediately.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.[7]

Accidental Release Measures

In the event of a spill, follow these procedures:

» Evacuate: Evacuate unnecessary personnel from the area.

o Ventilate: Ensure adequate ventilation.

» Eliminate Ignition Sources: Remove all sources of ignition.[7]

o Containment: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[7]
o Collection: Place the absorbed material into a suitable, closed container for disposal.[7]

o Personal Protection: Wear appropriate personal protective equipment during cleanup.
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Accidental Spill Workflow for 2-Methylhexanal
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Caption: Workflow for handling an accidental spill of 2-Methylhexanal.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b3058890?utm_src=pdf-body-img
https://www.benchchem.com/product/b3058890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

e Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Disposal Considerations
2-Methylhexanal is a flammable liquid and must be disposed of as hazardous waste.[19]

» Regulations: Disposal must be in accordance with all applicable federal, state, and local
regulations.[19]

e Procedure:
o Do not dispose of down the drain.[20]
o Collect waste in a suitable, labeled, and tightly closed container.[19]

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.
[21]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle 2-Methylhexanal and minimize the risks
associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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